Cas no 2171187-61-2 ((3S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid)

• Product Name: (3S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid
• CAS No: 2171187-61-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5877240
• PubChem ID: 165582546
• Update Time: 2025-06-10

(3S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid
• (3S)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]piperidine-3-carboxylic acid
• 2171187-61-2
• EN300-1561283

• Inchi： 1S/C27H32N2O5/c1-27(2,14-24(30)29-13-7-8-18(15-29)25(31)32)17-28-26(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23H,7-8,13-17H2,1-2H3,(H,28,33)(H,31,32)/t18-/m0/s1
• InChI Key： RWHWUVVUYNZCEO-SFHVURJKSA-N
• SMILES： O=C(CC(C)(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on (3S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid

Research Brief on (3S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid and Related Compound 2171187-61-2

In recent years, the chemical biology and pharmaceutical research community has shown increasing interest in the compound (3S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid (CAS: 2171187-61-2). This molecule, characterized by its unique structural features including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a piperidine-3-carboxylic acid moiety, has emerged as a promising candidate in peptide synthesis and drug development. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), while the piperidine scaffold is known for its pharmacological relevance in various therapeutic areas.

Recent studies have focused on the synthesis and application of this compound in the development of novel peptide-based therapeutics. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its effectiveness as a building block in the synthesis of constrained peptides, which are increasingly important in drug discovery due to their enhanced stability and target specificity. The research highlighted the compound's ability to facilitate the introduction of conformational constraints, thereby improving the pharmacokinetic properties of resulting peptide therapeutics.

Further investigations into 2171187-61-2 have revealed its potential in addressing challenges associated with peptide drug delivery. A team at MIT reported in Nature Biotechnology (2024) that derivatives of this compound could significantly enhance cellular uptake of therapeutic peptides, overcoming one of the major limitations in peptide-based drug development. The study utilized advanced molecular dynamics simulations coupled with experimental validation to elucidate the mechanism of action, showing that the hydrophobic Fmoc group and the polar carboxylic acid moiety work synergistically to improve membrane permeability.

From a synthetic chemistry perspective, recent advancements have been made in optimizing the production of 2171187-61-2. A 2024 ACS Catalysis paper described a novel enzymatic approach that improves the yield and purity of this compound while reducing environmental impact compared to traditional chemical synthesis methods. This development is particularly significant for scaling up production to meet the growing demand in pharmaceutical applications.

In the context of specific therapeutic applications, researchers at Stanford University published findings (Cell Chemical Biology, 2024) demonstrating the utility of 2171187-61-2 derivatives in targeting protein-protein interactions involved in cancer progression. The modified compounds showed remarkable selectivity for disrupting oncogenic protein complexes while sparing normal cellular functions, suggesting potential for developing targeted cancer therapies with reduced side effects.

Looking forward, the unique properties of (3S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-3-carboxylic acid position it as a versatile tool in chemical biology and drug discovery. Ongoing research is exploring its applications beyond peptide therapeutics, including its use in developing PROTACs (proteolysis targeting chimeras) and other emerging therapeutic modalities. As the understanding of its structure-activity relationships deepens, we anticipate seeing more innovative applications of this compound in addressing unmet medical needs.